Nitrate
Nitrate
Nitrate is a nitrogen oxoanion formed by loss of a proton from nitric acid. Principal species present at pH 7.3. It is a nitrogen oxoanion, a member of reactive nitrogen species and a monovalent inorganic anion. It is a conjugate base of a nitric acid.
Nitrate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Nitrate is a class of ester compounds of nitric acid (HNO3) and alcohols.
In inorganic chemistry, a nitrate is a salt of nitric acid. In organic chemistry the esters of nitric acid and various alcohols are called nitrates. The nitrate ion is a polyatomic anion with the empirical formula NO3- and a molecular mass of 62.01 daltons; it consists of one central nitrogen atom surrounded by three identical oxygen atoms in a trigonal planar arrangement. The nitrate ion carries a negative one formal charge. Nitrates should not be confused with nitrites, the salts of nitrous acid. Organic compounds containing the nitro functional group (which has the same formula and structure as the nitrate ion save that one of the O2 atoms is replaced by the R group) are known as nitro compounds. Nitrate ions can be toxic. In particular, nitrate toxicosis in humans occurs through enterohepatic metabolism of nitrates to ammonia, with nitrite being an intermediate. Nitrites oxidize the iron atoms in hemoglobin from Ferrous Iron (2+) to Ferric Iron (3+), rendering it unable to carry oxygen. This condition is called methemoglobinemia and can lead to a lack of oxygen in tissues. Methemoglobinemia can be treated with methylene blue. -- Wikipedia.
Nitrate is a metabolite found in or produced by Saccharomyces cerevisiae.
Inorganic or organic salts and esters of nitric acid. These compounds contain the NO3- radical.
See also: Glyceryl 1,2-Dinitrate (has subclass).
Nitrate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Nitrate is a class of ester compounds of nitric acid (HNO3) and alcohols.
In inorganic chemistry, a nitrate is a salt of nitric acid. In organic chemistry the esters of nitric acid and various alcohols are called nitrates. The nitrate ion is a polyatomic anion with the empirical formula NO3- and a molecular mass of 62.01 daltons; it consists of one central nitrogen atom surrounded by three identical oxygen atoms in a trigonal planar arrangement. The nitrate ion carries a negative one formal charge. Nitrates should not be confused with nitrites, the salts of nitrous acid. Organic compounds containing the nitro functional group (which has the same formula and structure as the nitrate ion save that one of the O2 atoms is replaced by the R group) are known as nitro compounds. Nitrate ions can be toxic. In particular, nitrate toxicosis in humans occurs through enterohepatic metabolism of nitrates to ammonia, with nitrite being an intermediate. Nitrites oxidize the iron atoms in hemoglobin from Ferrous Iron (2+) to Ferric Iron (3+), rendering it unable to carry oxygen. This condition is called methemoglobinemia and can lead to a lack of oxygen in tissues. Methemoglobinemia can be treated with methylene blue. -- Wikipedia.
Nitrate is a metabolite found in or produced by Saccharomyces cerevisiae.
Inorganic or organic salts and esters of nitric acid. These compounds contain the NO3- radical.
See also: Glyceryl 1,2-Dinitrate (has subclass).
Brand Name:
Vulcanchem
CAS No.:
14797-55-8
VCID:
VC20969730
InChI:
InChI=1S/NO3/c2-1(3)4/q-1
SMILES:
[N+](=O)([O-])[O-]
Molecular Formula:
NO3-
Molecular Weight:
62.005 g/mol
Nitrate
CAS No.: 14797-55-8
Cat. No.: VC20969730
Molecular Formula: NO3-
Molecular Weight: 62.005 g/mol
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Specification
| Description | Nitrate is a nitrogen oxoanion formed by loss of a proton from nitric acid. Principal species present at pH 7.3. It is a nitrogen oxoanion, a member of reactive nitrogen species and a monovalent inorganic anion. It is a conjugate base of a nitric acid. Nitrate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Nitrate is a class of ester compounds of nitric acid (HNO3) and alcohols. In inorganic chemistry, a nitrate is a salt of nitric acid. In organic chemistry the esters of nitric acid and various alcohols are called nitrates. The nitrate ion is a polyatomic anion with the empirical formula NO3- and a molecular mass of 62.01 daltons; it consists of one central nitrogen atom surrounded by three identical oxygen atoms in a trigonal planar arrangement. The nitrate ion carries a negative one formal charge. Nitrates should not be confused with nitrites, the salts of nitrous acid. Organic compounds containing the nitro functional group (which has the same formula and structure as the nitrate ion save that one of the O2 atoms is replaced by the R group) are known as nitro compounds. Nitrate ions can be toxic. In particular, nitrate toxicosis in humans occurs through enterohepatic metabolism of nitrates to ammonia, with nitrite being an intermediate. Nitrites oxidize the iron atoms in hemoglobin from Ferrous Iron (2+) to Ferric Iron (3+), rendering it unable to carry oxygen. This condition is called methemoglobinemia and can lead to a lack of oxygen in tissues. Methemoglobinemia can be treated with methylene blue. -- Wikipedia. Nitrate is a metabolite found in or produced by Saccharomyces cerevisiae. Inorganic or organic salts and esters of nitric acid. These compounds contain the NO3- radical. See also: Glyceryl 1,2-Dinitrate (has subclass). |
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| CAS No. | 14797-55-8 |
| Molecular Formula | NO3- |
| Molecular Weight | 62.005 g/mol |
| IUPAC Name | nitrate |
| Standard InChI | InChI=1S/NO3/c2-1(3)4/q-1 |
| Standard InChI Key | NHNBFGGVMKEFGY-UHFFFAOYSA-N |
| SMILES | [N+](=O)([O-])[O-] |
| Canonical SMILES | [N+](=O)([O-])[O-] |
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